Cas no 641632-94-2 (2H-Indol-2-one, 1,3-dihydro-3-[2-oxo-2-(4-pyridinyl)ethylidene]-)

• Product Name: 2H-Indol-2-one, 1,3-dihydro-3-[2-oxo-2-(4-pyridinyl)ethylidene]-
• CAS No: 641632-94-2
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• MDL: MFCD30188508
• CID: 4094354
• PubChem ID: 121595469
• Update Time: 2025-11-05

2H-Indol-2-one, 1,3-dihydro-3-[2-oxo-2-(4-pyridinyl)ethylidene]- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-3-[2-oxo-2-(4-pyridinyl)ethylidene]-
• AKOS027473314
• (3Z)-3-(2-oxo-2-pyridin-4-ylethylidene)-1H-indol-2-one
• (3Z)-3-[2-oxo-2-(pyridin-4-yl)ethylidene]-2,3-dihydro-1H-indol-2-one
• NS-03705
• 641632-94-2
• MFCD30188508

• MDL： MFCD30188508
• Inchi： 1S/C15H10N2O2/c18-14(10-5-7-16-8-6-10)9-12-11-3-1-2-4-13(11)17-15(12)19/h1-9H,(H,17,19)/b12-9-
• InChI Key： LJDUXPLAFQEQKV-XFXZXTDPSA-N
• SMILES： O=C1/C(=C\C(C2C=CN=CC=2)=O)/C2C=CC=CC=2N1

Computed Properties

• Exact Mass: 250.074227566Da
• Monoisotopic Mass: 250.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 2H-Indol-2-one, 1,3-dihydro-3-[2-oxo-2-(4-pyridinyl)ethylidene]-

2H-Indol-2-one, 1,3-dihydro-3-[2-oxo-2-(4-pyridinyl)ethylidene]- (CAS No. 641632-94-2): A Comprehensive Overview

2H-Indol-2-one, 1,3-dihydro-3-[2-oxo-2-(4-pyridinyl)ethylidene]- (CAS No. 641632-94-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique indole-pyridine hybrid structure, exhibits intriguing chemical properties that make it a valuable candidate for various applications. In this article, we delve into the molecular characteristics, synthesis pathways, potential uses, and current research trends surrounding this compound.

The molecular structure of 2H-Indol-2-one, 1,3-dihydro-3-[2-oxo-2-(4-pyridinyl)ethylidene]- features an indole core fused with a pyridine moiety, which contributes to its distinctive electronic and steric properties. The presence of the oxo-ethylidene group further enhances its reactivity, making it a versatile intermediate in organic synthesis. Researchers have explored its utility in the development of novel pharmaceutical agents, particularly in the design of kinase inhibitors and other bioactive molecules.

One of the most compelling aspects of CAS No. 641632-94-2 is its potential role in addressing contemporary health challenges. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its efficacy against cancer-related pathways. Additionally, the compound's ability to interact with biological targets has sparked interest in its use for neurodegenerative disease research, a hot topic in modern medicine.

Beyond biomedical applications, 2H-Indol-2-one derivatives have also been studied for their optical and electronic properties. The conjugated system within the molecule makes it a promising candidate for organic light-emitting diodes (OLEDs) and other advanced materials. This aligns with the growing demand for sustainable and high-performance materials in the electronics industry.

The synthesis of 2H-Indol-2-one, 1,3-dihydro-3-[2-oxo-2-(4-pyridinyl)ethylidene]- typically involves multi-step organic reactions, including condensation and cyclization processes. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthesis routes, reducing the reliance on hazardous reagents. These innovations are particularly relevant given the increasing emphasis on sustainable chemical practices in both academia and industry.

Market trends indicate a rising demand for specialized heterocyclic compounds like CAS No. 641632-94-2, driven by their diverse applications in drug discovery and material science. Pharmaceutical companies and research institutions are actively seeking high-purity samples of this compound for exploratory studies. Furthermore, the compound's potential in personalized medicine and targeted therapies has positioned it as a key player in the future of healthcare innovation.

In summary, 2H-Indol-2-one, 1,3-dihydro-3-[2-oxo-2-(4-pyridinyl)ethylidene]- (CAS No. 641632-94-2) represents a fascinating area of research with broad implications across multiple disciplines. Its unique structural features, coupled with its promising applications in medicine and materials science, underscore its importance in contemporary chemical research. As scientific understanding of this compound continues to evolve, it is likely to play an increasingly prominent role in addressing some of the most pressing challenges in science and technology.